Cas no 2101633-12-7 (ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate)

• Product Name: ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate
• CAS No: 2101633-12-7
• MF: C₁₀H₁₄FNO₃
• MW: 215.22146654129
• CID: 5105631
• PubChem ID: 118109264
• Update Time: 2025-05-25

ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-7a(5H)-carboxylic acid, 2-fluorotetrahydro-5-oxo-, ethyl ester, (2R,7aS)-
• ethyl (2R.7aS)-2-fluoro-5-oxotetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
• ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate
• 2101633-12-7
• MFCD34623214
• SCHEMBL16757332
• F86108
• PS-18425
• (2R,7aS)-Ethyl 2-fluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylate

• Inchi： 1S/C10H14FNO3/c1-2-15-9(14)10-4-3-8(13)12(10)6-7(11)5-10/h7H,2-6H2,1H3/t7-,10+/m1/s1
• InChI Key： AMVVXLSSVZDGEQ-XCBNKYQSSA-N
• SMILES： N12C[C@H](F)C[C@]1(C(OCC)=O)CCC2=O

Computed Properties

• Exact Mass: 215.09577147g/mol
• Monoisotopic Mass: 215.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Additional information on ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate

Professional Introduction to Ethyl (2R,8S)-2-Fluoro-5-Oxo-2,3,6,7-Tetrahydro-1H-Pyrrolizine-8-Carboxylate (CAS No. 2101633-12-7)

Ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2101633-12-7, belongs to the pyrrolizine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this compound lies in its chiral centers and the presence of a fluoro substituent, which contribute to its distinct pharmacological properties.

The molecular structure of ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate features a pyrrolizine ring system with specific stereochemistry at the 2R and 8S positions. This stereochemical configuration is crucial for its biological activity and interactions with biological targets. The presence of a fluoro group at the 2-position introduces additional electronic and steric effects that modulate the compound's reactivity and binding affinity. Furthermore, the carboxylate ester group at the 8-position influences the compound's solubility and metabolic stability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a growing interest in pyrrolizine derivatives due to their potential applications in drug discovery. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The specific stereochemistry of ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate makes it an attractive scaffold for designing novel pharmacophores. Researchers have been exploring its potential as a lead compound for developing drugs that target specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential role in central nervous system (CNS) drug development. Pyrrolizine derivatives have demonstrated neuroprotective and anti-inflammatory properties in preclinical studies. The fluoro substituent enhances the compound's ability to cross the blood-brain barrier, which is essential for CNS drug delivery. Additionally, the chiral centers contribute to selective binding interactions with CNS targets, minimizing off-target effects and improving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological properties of ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate. These tools have enabled researchers to predict binding affinities and optimize molecular structures for improved bioactivity. The integration of experimental data with computational methods has provided valuable insights into the compound's mechanism of action and potential therapeutic applications.

The synthesis of ethyl (2R,8S)-2-fluoro-5-oxo-2,3,6,7-tetrahydro-1H-pyrrolizine-8-carboxylate presents unique challenges due to its complex stereochemistry. However， recent developments in asymmetric synthesis have made it more feasible to produce enantiomerically pure forms of this compound. These advancements have opened new avenues for pharmaceutical development by allowing researchers to fine-tune the molecular structure for optimal biological activity.

Another area where this compound shows promise is in the treatment of infectious diseases. Pyrrolizine derivatives have exhibited antimicrobial and antiviral properties in various models. The fluoro substituent enhances the compound's ability to interact with bacterial enzymes and viral proteins， contributing to its antimicrobial efficacy。 Furthermore， the chiral centers allow for selective targeting of pathogenic organisms without affecting host cells， making it a promising candidate for developing new antibiotics and antivirals.

The metabolic stability of ethyl (2R，8S)-2-fluoro -5 -oxo - 2 ， 3 ， 6 ， 7 - tetrahydro - 1 H - pyrrolizine - 8 - carboxylate is another critical factor that contributes to its potential as a drug candidate。 The carboxylate ester group at the 8-position influences the compound's susceptibility to enzymatic degradation， which can affect its bioavailability and duration of action。 Researchers are exploring strategies to enhance metabolic stability while maintaining biological activity， which could lead to more effective therapeutic agents。

In conclusion， ethyl ( 2 R ， 8 S ) - 2 - fluoro - 5 - oxo - 2 ， 3 ， 6 ， 7 - tetrahydro - 1 H - pyrrolizine - 8 - carboxylate is a promising compound with significant potential in pharmaceutical research。 Its unique structural features， including chiral centers and fluoro substituents， contribute to its diverse biological activities。 Recent advancements in synthetic chemistry， computational modeling， and pharmacological research have enhanced our understanding of this compound's therapeutic potential。 As further studies continue， ethyl ( 2 R ， 8 S ) - 2 - fluoro - 5 - oxo - 2 ， 3 ， 6 ， 7 - tetrahydro - 1 H - pyrrolizine - 8 - carboxylate is expected to play a crucial role in the development of novel drugs for various diseases。